Cas no 174579-99-8 (Benzoyl fluoride,4-(1,1-dimethylethyl)-)

• Product Name: Benzoyl fluoride,4-(1,1-dimethylethyl)-
• CAS No: 174579-99-8
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 111731
• PubChem ID: 10487608
• Update Time: 2025-07-20

Benzoyl fluoride,4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,4-(1,1-dimethylethyl)-
• 4-tert-butylbenzoyl fluoride
• Benzoyl fluoride, 4-(1,1-dimethylethyl)- (9CI)
• starbld0013472
• DTXSID60440685
• 4-tert-Butyl-benzoyl fluoride
• 4-(1,1-Dimethylethyl)benzoyl fluoride
• 4-(tert-Butyl)benzoyl fluoride
• 174579-99-8
• 4-(1,1-DIMETHYLETHYL)-BENZOYL FLUORIDE
• SCHEMBL23390997
• HS-3432
• G69838
• BENZOYL FLUORIDE, 4-(1,1-DIMETHYLETHYL)-
• DB-286056

• Inchi： 1S/C11H13FO/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3
• InChI Key： XPVHEVIAWLGIOT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 180.09509
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzoyl fluoride,4-(1,1-dimethylethyl)-

Recent Advances in the Study of Benzoyl fluoride,4-(1,1-dimethylethyl)- (CAS: 174579-99-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Benzoyl fluoride,4-(1,1-dimethylethyl)- (CAS: 174579-99-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a benzoyl fluoride moiety and a tert-butyl group, has been the subject of numerous studies aimed at exploring its reactivity, stability, and utility in synthetic chemistry and drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance and potential impact on the field.

Recent studies have focused on the synthesis and characterization of Benzoyl fluoride,4-(1,1-dimethylethyl)-, with particular emphasis on its role as a versatile building block in organic synthesis. Researchers have demonstrated that this compound can serve as an effective acylating agent, enabling the introduction of the benzoyl group into various molecular scaffolds under mild conditions. Its stability and selectivity make it an attractive candidate for use in complex synthetic pathways, particularly in the construction of biologically active molecules. For instance, a 2023 study published in the Journal of Organic Chemistry detailed the use of Benzoyl fluoride,4-(1,1-dimethylethyl)- in the synthesis of novel protease inhibitors, showcasing its potential in medicinal chemistry.

In addition to its synthetic utility, Benzoyl fluoride,4-(1,1-dimethylethyl)- has been investigated for its potential applications in drug discovery and development. Recent preclinical studies have explored its interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. One notable finding, reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of this compound exhibit promising inhibitory activity against a key enzyme implicated in Alzheimer's disease. These findings underscore the compound's potential as a lead structure for the development of new therapeutic agents.

Another area of active research involves the mechanistic studies of Benzoyl fluoride,4-(1,1-dimethylethyl)-, particularly its reactivity and stability under different conditions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate the compound's behavior in various solvents and reaction environments. A 2023 study in the Journal of Physical Chemistry A provided detailed insights into the compound's hydrolysis kinetics, revealing that its stability can be significantly influenced by pH and temperature. These findings are critical for optimizing its use in synthetic and pharmaceutical applications.

Looking ahead, the potential applications of Benzoyl fluoride,4-(1,1-dimethylethyl)- in chemical biology and pharmaceutical research are vast. Ongoing studies are exploring its utility in the development of new imaging agents, prodrugs, and targeted therapeutics. Furthermore, efforts are underway to improve the scalability and cost-effectiveness of its synthesis, which could facilitate its broader adoption in industrial and academic settings. As the field continues to evolve, this compound is expected to play an increasingly important role in advancing our understanding of chemical biology and enabling the discovery of novel therapeutic agents.

In conclusion, Benzoyl fluoride,4-(1,1-dimethylethyl)- (CAS: 174579-99-8) represents a promising and versatile compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its utility in organic synthesis, drug discovery, and mechanistic investigations, paving the way for future advancements in these areas. By continuing to explore its properties and applications, researchers can unlock new opportunities for innovation and therapeutic development in the years to come.